Cas no 474-67-9 (Brassicasterol)

Brassicasterol is a metabolite of ergosterol, which inhibits bladder cancer through androgen signaling Brassicasterol has protective effects on HSV-1 (ic50=1.2 µ m), Mycobacterium tuberculosis and cardiovascular system Conclusion: brassicasterol plays an anticancer role in prostate cancer by dual targeting Akt and androgen receptor signaling pathway

Brassicasterol structure

Product Name:Brassicasterol

CAS No:474-67-9

Molecular Formula:C₂₈H₄₆O

Molecular Weight:398.6642

MDL:MFCD00201659

CID:331936

PubChem ID:329773247

Brassicasterol Properties

Names and Identifiers

- Ergosta-5,22-dien-3-ol,(3b,22E)-
- Brassicasterol
- BRASSICASTEROL(P) PrintBack
- (3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- 5,22-Cholestadien-24β-methyl-3β-ol
- Ergosta-5,22(E)-dien-3beta-ol
- delta5,22-Ergostadien-3beta-ol
- delta5,22-Ergostadienol
- 2B0KG2XFOF
- Brassicasterin
- OILXMJHPFNGGTO-ZAUYPBDWSA-N
- Brassicasterol, from semisynthetic
- LMST01030098
- C08813
- +Expand
- MDL： MFCD00201659
- InChIKey： OILXMJHPFNGGTO-ZAUYPBDWSA-N
- Inchi： 1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-9,18-20,22-26,29H,10-17H2,1-6H3/b8-7+/t19-,20+,22-,23-,24+,25-,26-,27-,28+/m0/s1
- SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@@]([H])(/C(/[H])=C(\[H])/[C@]([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

Exact Mass: 398.35500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Heavy Atom Count: 29
Complexity: 659
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 7.41070
PSA: 20.23000
Melting Point: 205-213 ºC
Solubility: Insuluble (3.4E-6 g/L) (25 ºC),
Color/Form: Powder
Solubility: Not determined
Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),

Brassicasterol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01CCQJ-1mg	Ergosta-5,22-dien-3-ol, (3b,22E)-	474-67-9	≥95%	1mg	$132.00	2024-05-01
A2B Chem LLC	AW55195-1mg	Ergosta-5,22-dien-3-ol, (3b,22E)-	474-67-9	≥95%	1mg	$78.00	2024-04-20
Aaron	AR01CCYV-5mg	Ergosta-5,22-dien-3-ol, (3b,22E)-	474-67-9		5mg	$364.00
Chengdu Biopurify Phytochemicals Ltd	BP1701-10mg	Brassicasterol	474-67-9	98%	10mg	$160	2023-09-20
ChromaDex Standards	ASB-00002359-025-25mg	BRASSICASTEROL	474-67-9	%	25mg	$708.00
eNovation Chemicals LLC	D759834-5mg	Ergosta-5,22-dien-3-ol, (3b,22E)-	474-67-9	97%	5mg	$570	2021-10-21
FUJIFILM	306-02871-100mg	Brassicasterol	474-67-9		100mg	JPY 10000	2023-09-15
Larodan	60-1004-4-5mg	Brassicasterol 95%	474-67-9	>95%	5mg	€115.00	2023-09-19
MedChemExpress	HY-113289-5mg	Brassicasterol	474-67-9	98.71%	5mg	￥3300	2024-05-24
S e l l e c k ZHONG GUO	E2084-1mg	Brassicasterol	474-67-9		1mg	￥4086.81

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Chengdu Biopurify Phytochemicals Ltd.

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Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
3. Recent trends in transition metal dichalcogenide based supercapacitor electrodes

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4. In vivo MRI tracking and therapeutic efficacy of transplanted mesenchymal stem cells labeled with ferrimagnetic vortex iron oxide nanorings for liver fibrosis repair†

Chenggong Yu,Yuxuan Li,Hongying Bao,Xiaodi Li,Haiming Fan,Jie Huang,Zhijun Zhang Nanoscale, 2022,14, 5227-5238
5. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643
6. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
7. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
8. Intramolecular Michael addition of benzylamine to sugar derived α,β-unsaturated ester: a new diastereoselective synthesis of a higher homologue of 1-deoxy-L-ido-nojirimycin

Chem. Commun., 1999, 1719-1720
9. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†

Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999
10. Synthesis, crystal and band structures, and optical properties of a novel quaternary mercury and cadmium chalcogenidehalide: (Hg2Cd2S2Br)Br†

Qiang Peng,Sheng-Lian Luo,Xin-Hua Tang,Ai-Qin Zhang,Gui-Sheng Zeng,Guo-Cong Guo CrystEngComm, 2011,13, 3862-3867

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Amadis Chemical Company Limited

(CAS:474-67-9)Brassicasterol

Purity:99%

Quantity:20mg

Price($):459.0